Cas no 1217441-90-1 ((R)-2-(Pyridin-4-ylmethyl)piperazine)

(R)-2-(Pyridin-4-ylmethyl)piperazine is a chiral piperazine derivative featuring a pyridinylmethyl substituent at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of enantioselective active ingredients. Its rigid piperazine core and pyridine moiety contribute to enhanced binding affinity in receptor-targeted applications. The (R)-configuration ensures stereochemical precision, making it suitable for asymmetric synthesis and chiral catalyst design. High purity grades are available for research and industrial use, supporting applications in medicinal chemistry and ligand design. Its stability and well-defined structure facilitate reproducible results in complex synthetic pathways.

(R)-2-(Pyridin-4-ylmethyl)piperazine structure

1217441-90-1 structure

Product Name:(R)-2-(Pyridin-4-ylmethyl)piperazine

CAS No:1217441-90-1

MF:C₁₀H₁₅N₃

MW:177.246201753616

CID:1030378

PubChem ID:45072823

Update Time:2025-11-02

(R)-2-(Pyridin-4-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

- (R)-2-(Pyridin-4-ylmethyl)piperazine
- (2R)-2-(4-pyridinylmethyl)Piperazine
- (2R)-2-(pyridin-4-ylmethyl)piperazine
- DTXSID50662677
- 1217441-90-1
- (2R)-2-[(Pyridin-4-yl)methyl]piperazine
- AKOS015836393
- Inchi： 1S/C10H15N3/c1-3-11-4-2-9(1)7-10-8-12-5-6-13-10/h1-4,10,12-13H,5-8H2/t10-/m1/s1
- InChI Key： VQTOBKXDDUOIDX-SNVBAGLBSA-N
- SMILES： N1CCNC[C@H]1CC1C=CN=CC=1

Computed Properties

Exact Mass: 177.126597491g/mol
Monoisotopic Mass: 177.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 37Å²

(R)-2-(Pyridin-4-ylmethyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029193481-1g	(R)-2-(Pyridin-4-ylmethyl)piperazine	1217441-90-1	95%	1g	$478.40	2023-09-04
Chemenu	CM169773-1g	(R)-2-(pyridin-4-ylmethyl)piperazine	1217441-90-1	95%	1g	$533	2021-08-05
Chemenu	CM169773-1g	(R)-2-(pyridin-4-ylmethyl)piperazine	1217441-90-1	95%	1g	$473	2023-11-22

(R)-2-(Pyridin-4-ylmethyl)piperazine Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Related Categories

Additional information on (R)-2-(Pyridin-4-ylmethyl)piperazine

Comprehensive Guide to (R)-2-(Pyridin-4-ylmethyl)piperazine (CAS No. 1217441-90-1): Properties, Applications, and Market Insights

(R)-2-(Pyridin-4-ylmethyl)piperazine (CAS No. 1217441-90-1) is a chiral piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine and piperazine moieties, is widely used as a building block in drug discovery and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for developing bioactive molecules.

The molecular structure of (R)-2-(Pyridin-4-ylmethyl)piperazine features a pyridinylmethyl group attached to the piperazine ring, which enhances its binding affinity to various biological targets. Researchers are particularly interested in its potential applications in central nervous system (CNS) drugs, enzyme inhibitors, and receptor modulators. The compound's chirality plays a crucial role in its pharmacological activity, making it a subject of extensive study in asymmetric synthesis.

In recent years, the demand for (R)-2-(Pyridin-4-ylmethyl)piperazine has surged due to its relevance in precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery and computational chemistry, this compound has been identified as a key scaffold for designing next-generation small-molecule drugs. Its compatibility with high-throughput screening techniques further underscores its importance in modern pharmaceutical research.

From a synthetic perspective, (R)-2-(Pyridin-4-ylmethyl)piperazine can be prepared via stereoselective synthesis or chiral resolution methods. The compound's physicochemical properties, such as solubility, stability, and lipophilicity, have been optimized for various drug formulation applications. These attributes make it a versatile candidate for oral bioavailability enhancement and drug delivery systems.

The global market for (R)-2-(Pyridin-4-ylmethyl)piperazine is expected to grow steadily, driven by increasing investments in orphan drug development and targeted therapies. Pharmaceutical companies are leveraging this compound's potential to address unmet medical needs in neurological disorders and metabolic diseases. Additionally, its role in green chemistry initiatives aligns with the industry's shift toward sustainable and eco-friendly synthesis routes.

Researchers and industry professionals frequently search for information on (R)-2-(Pyridin-4-ylmethyl)piperazine suppliers, synthetic protocols, and analytical methods. The compound's spectroscopic data (NMR, HPLC, MS) and regulatory status are also common points of inquiry. As the scientific community continues to explore its applications, (R)-2-(Pyridin-4-ylmethyl)piperazine remains a focal point in medicinal chemistry and pharmaceutical innovation.

In conclusion, (R)-2-(Pyridin-4-ylmethyl)piperazine (CAS No. 1217441-90-1) represents a critical intermediate in modern drug development. Its chiral purity, structural versatility, and biological relevance position it as a valuable asset for researchers and manufacturers alike. With ongoing advancements in biocatalysis and flow chemistry, the future prospects for this compound are promising, paving the way for novel therapeutic breakthroughs.